Cas no 40546-25-6 (4-(2-hydroxyethyl)piperazine-1-carbothioamide)

• Product Name: 4-(2-hydroxyethyl)piperazine-1-carbothioamide
• CAS No: 40546-25-6
• MF: C₇H₁₅N₃OS
• MW: 189.27849984169
• CID: 326983
• PubChem ID: 2051419
• Update Time: 2025-04-19

4-(2-hydroxyethyl)piperazine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarbothioamide,4-(2-hydroxyethyl)-
• 1-Piperazinecarbothioamide,4-(2-hydroxyethyl)-(9CI)
• 4-(2-HYDROXYETHYL)PIPERAZINE-1-CARBOTHIOAMIDE
• 40546-25-6
• AKOS003587086
• F1929-0765
• starbld0040182
• DTXSID10366003
• SCHEMBL11700336
• TYBLNRMADGOJIC-UHFFFAOYSA-N
• 4-(2-hydroxyethyl)-1-piperazinyl-thiocarboxamide
• 4-(2-hydroxyethyl)piperazine-1-carbothioamide

• Inchi： 1S/C7H15N3OS/c8-7(12)10-3-1-9(2-4-10)5-6-11/h11H,1-6H2,(H2,8,12)
• InChI Key： TYBLNRMADGOJIC-UHFFFAOYSA-N
• SMILES： S=C(N)N1CCN(CCO)CC1

Computed Properties

• Exact Mass: 189.09358328g/mol
• Monoisotopic Mass: 189.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 84.8Ų

Experimental Properties

• PSA: 89.36000
• LogP: -0.56360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines